Cas no 251295-68-8 (Benzoic acid, 3-(chloromethyl)-, chloromethyl ester)

• Product Name: Benzoic acid, 3-(chloromethyl)-, chloromethyl ester
• CAS No: 251295-68-8
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 1424444
• PubChem ID: 9794441
• Update Time: 2025-04-20

Benzoic acid, 3-(chloromethyl)-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chloromethyl)-, chloromethyl ester
• SCHEMBL3118174
• 251295-68-8
• DTXSID401222029

• Inchi： 1S/C9H8Cl2O2/c10-5-7-2-1-3-8(4-7)9(12)13-6-11/h1-4H,5-6H2
• InChI Key： GXTKEFQZLJWVAH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C(=O)OCCl)C=1

Computed Properties

• Exact Mass: 217.99024
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters